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For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-dinonadecanoyl-sn-glycero-3-phosphocholine (DNPC), also known as PC(19:0/19:0), is a

synthetic, saturated phospholipid that plays a significant role in lipid-based research and

pharmaceutical development. Its unique structure, characterized by two 19-carbon acyl chains,

imparts specific physicochemical properties that make it a valuable tool in the study of

biological membranes and as a component in drug delivery systems. This technical guide

provides a comprehensive overview of the structure, properties, synthesis, and applications of

DNPC, with a focus on experimental protocols and quantitative data.

Core Structure and Physicochemical Properties
DNPC is an amphipathic molecule composed of a hydrophilic phosphocholine headgroup and

two hydrophobic nonadecanoyl acyl chains esterified to the sn-1 and sn-2 positions of a

glycerol backbone. The long, saturated nature of the acyl chains leads to a high degree of

molecular packing, influencing the rigidity and thickness of lipid bilayers.
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Caption: Chemical structure of 1,2-dinonadecanoyl-sn-glycero-3-phosphocholine.

Quantitative Data Summary:
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Property Value References

Molecular Formula C₄₆H₉₂NO₈P [1]

Molecular Weight 818.20 g/mol [1]

CAS Number 95416-27-6 [1]

Appearance White Powder [1]

Purity >99% [1]

Solubility
Soluble in chloroform and

ethanol (25 mg/ml)

Storage Temperature -20°C [1]

Elemental Analysis

C: 66.7-67.7%, H: 11-11.5%,

N: 1.5-1.9%, O: 15.3-15.8%, P:

3.6-4%

[1]

While an experimentally determined melting point for DNPC is not readily available in the

literature, the phase transition temperature (Tm) of saturated diacylphosphatidylcholines

increases with acyl chain length. For comparison, the Tm for 1,2-distearoyl(C18:0)-sn-glycero-

3-phosphocholine (DSPC) is 55°C.[2] Therefore, the Tm of DNPC (C19:0) is expected to be

slightly higher.

Synthesis and Purification
The synthesis of DNPC typically follows a semi-synthetic route starting from sn-glycero-3-

phosphocholine (GPC). The primary method involves the acylation of the free hydroxyl groups

at the sn-1 and sn-2 positions of the glycerol backbone with nonadecanoic acid.

Logical Workflow for DNPC Synthesis:
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sn-Glycero-3-phosphocholine (GPC)
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1,2-Dinonadecanoyl-sn-glycero-3-phosphocholine
(and other lipids, e.g., cholesterol)

Dissolve Lipids

Organic Solvent (e.g., Chloroform)

Solvent Evaporation
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Hydration with Aqueous Buffer
(above Tm)
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Size Reduction (optional)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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